Cas no 88708-68-3 (Acetamide, 2,2,2-trifluoro-N-[(4-methylphenyl)methyl]-)

• Product Name: Acetamide, 2,2,2-trifluoro-N-[(4-methylphenyl)methyl]-
• CAS No: 88708-68-3
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 623773
• PubChem ID: 3472115
• Update Time: 2025-04-19

Acetamide, 2,2,2-trifluoro-N-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-[(4-methylphenyl)methyl]-
• 2,2,2-trifluoro-N-[(4-methylphenyl)methyl]acetamide
• AG-670/40948916
• 2,2,2-trifluoro-N-(4-methylbenzyl)acetamide
• SCHEMBL15013037
• 88708-68-3
• 4-Methylbenzylamine, TFA
• DTXSID60392796
• AKOS003298250

• Inchi： 1S/C10H10F3NO/c1-7-2-4-8(5-3-7)6-14-9(15)10(11,12)13/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： KGNPSTIXBIQSQW-UHFFFAOYSA-N
• SMILES： FC(C(NCC1C=CC(C)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų